Cas no 16189-10-9 (2-Propenoic acid,3-[2-(acetyloxy)phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid,3-[2-(acetyloxy)phenyl]-, (2E)-
• CAS No: 16189-10-9
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 121472
• PubChem ID: 5372859
• Update Time: 2025-06-20

2-Propenoic acid,3-[2-(acetyloxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-(acetyloxy)phenyl]-, (2E)-
• 2-ACETOXYCINNAMIC ACID
• 2-ACETYLCOUMARIC ACID
• (E)-3-< 2-(acetyloxy)phenyl> -2-propenoic acid
• 2-acetoxy-trans-cinnamic acid
• azanyl diphenyl phosphate
• CTK3B8334
• Diphenyl aminooxyphosphonate
• Hydroxylamine, O-(diphenoxyphosphinyl)-
• o-(diphenylphosphoryl)-hydroxylamine
• O-(diphenylphosphoryl)hydroxylamine
• O-(E)-acetyl-o-coumaric
• phosphoric acid amino diphenyl ester
• SureCN2851613
• trans-o-Acetoxy-zimtsaeure
• 16189-10-9
• A883046
• 3-(2-Acetoxyphenyl)acrylic acid
• trans-2-Acetoxycinnamic acid
• UXOWQQCLBQBRMQ-VOTSOKGWSA-N
• CS-0128408
• NSC98725
• 3-[2-(Acetyloxy)phenyl]-2-propenoic acid
• 55620-18-3
• o-Acetoxycinnamic acid
• CINNAMIC ACID, 2-ACETOXY-
• O-Acetyl-o-coumaric acid
• Cinnamic acid, o-hydroxy-, acetate
• (E)-3-(2-acetoxyphenyl)prop-2-enoic acid
• 2-Acetpxycinnamic acid
• 2-Propenoic acid,3-[2-(acetyloxy)phenyl]-
• SCHEMBL1711263
• 2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, (2E)-
• 2-Acetoxycinnamic acid, trans-
• DTXSID70876299
• Tylmarin
• DYF9SL2RUZ
• MFCD00014375
• (2E)-3-[2-(Acetyloxy)phenyl]-2-propenoic acid
• 2-Acetoxycinnamic acid, predominantly trans
• AKOS016026220
• NSC 98725
• 2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-
• A830724
• (E)-3-(2-acetoxyphenyl)acrylic acid
• 2-ACETOXYCINNAMICACID
• 3-(2-(Acetyloxy)phenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(2-(acetyloxy)phenyl)-
• 2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, (E)-
• NSC-98725
• (E)-3-(2-acetyloxyphenyl)prop-2-enoic acid
• AS-35522
• (E)-3-(2-acetyloxyphenyl)-2-propenoic acid

• MDL： MFCD00014375
• Inchi： 1S/C11H10O4/c1-8(12)15-10-5-3-2-4-9(10)6-7-11(13)14/h2-7H,1H3,(H,13,14)/b7-6+
• InChI Key： UXOWQQCLBQBRMQ-VOTSOKGWSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.267
• Boiling Point: 367.5°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.592
• PSA: 63.6
• LogP: 1.70970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives